Palmitoyl Ethanolamide-d4
Palmitoyl Ethanolamide-d4
Palmitoyl ethanolamide-d4 (PEA-d4) contains four deuterium atoms at the 7, 7/', 8, and 8/' positions. It is intended for use as an internal standard for the quantification of PEA by GC- or LC-mass spectrometry. PEA is an endogenous cannabinoid found in brain, liver, and other mammalian tissues. PEA has also been isolated from egg yolk, and found to have anti-anaphylactic and anti-inflammatory activity in vitro. PEA is an endocannabinoid which has been shown to significantly elevate cyclic AMP in cells expressing peripheral cannabinoid (CB2) receptors. However, its affinity for CB2 receptors is relatively low, at about 10 µM. Central cannabinoid (CB1) receptors have no appreciable affinity for PEA.
Brand Name:
Vulcanchem
CAS No.:
1159908-45-8
VCID:
VC0042095
InChI:
InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)/i2D2,3D2
SMILES:
CCCCCCCCCCCCCCCC(=O)NCCO
Molecular Formula:
C18H37NO2
Molecular Weight:
303.523
Palmitoyl Ethanolamide-d4
CAS No.: 1159908-45-8
Reference Standards
VCID: VC0042095
Molecular Formula: C18H37NO2
Molecular Weight: 303.523
| CAS No. | 1159908-45-8 |
|---|---|
| Product Name | Palmitoyl Ethanolamide-d4 |
| Molecular Formula | C18H37NO2 |
| Molecular Weight | 303.523 |
| IUPAC Name | 14,14,15,15-tetradeuterio-N-(2-hydroxyethyl)hexadecanamide |
| Standard InChI | InChI=1S/C18H37NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18(21)19-16-17-20/h20H,2-17H2,1H3,(H,19,21)/i2D2,3D2 |
| Standard InChIKey | HXYVTAGFYLMHSO-YQUBHJMPSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)NCCO |
| Description | Palmitoyl ethanolamide-d4 (PEA-d4) contains four deuterium atoms at the 7, 7/', 8, and 8/' positions. It is intended for use as an internal standard for the quantification of PEA by GC- or LC-mass spectrometry. PEA is an endogenous cannabinoid found in brain, liver, and other mammalian tissues. PEA has also been isolated from egg yolk, and found to have anti-anaphylactic and anti-inflammatory activity in vitro. PEA is an endocannabinoid which has been shown to significantly elevate cyclic AMP in cells expressing peripheral cannabinoid (CB2) receptors. However, its affinity for CB2 receptors is relatively low, at about 10 µM. Central cannabinoid (CB1) receptors have no appreciable affinity for PEA. |
| Synonyms | Palmidrol-d4;PEA-7,7,8,8-d4 |
| Reference | 1.Bachur, N.R.,Masek, K.,Melmon, K.L., et al. Fatty acid amides of ethanolamine in mammalian tissues. The Journal of Biological Chemisty 240, 1019-1024 (1965). |
| PubChem Compound | 53393953 |
| Last Modified | Nov 11 2021 |
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